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Compound of Interest

Compound Name: Retigeranic acid

Cat. No.: B12075431

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for
Retigeranic acid, a complex sesterterpenoid natural product. The information presented
herein is intended to serve as a valuable resource for researchers in natural product chemistry,
medicinal chemistry, and drug development. This document details the nuclear magnetic
resonance (NMR), infrared (IR), and mass spectrometry (MS) data, along with the experimental
protocols utilized for their acquisition. Additionally, a logical diagram illustrating a key biological
activity of a related compound is provided to inspire further investigation into the therapeutic
potential of this molecular scaffold.

Spectroscopic Data of a Key Intermediate in the
Synthesis of (-)-Retigeranic Acid A

The following tables summarize the quantitative spectroscopic data for a key intermediate
compound in the synthesis of (-)-Retigeranic Acid A, as reported by Wang, X., et al.[1]. This
data is crucial for the structural elucidation and characterization of this complex molecule.

'H NMR Spectroscopic Data

Table 1: *H NMR (500 MHz, CDCIs) data for a key intermediate in the synthesis of (-)-
Retigeranic Acid A.[1]
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Chemical Shift (8) ppm Multiplicity Coupling Constant (J) Hz
5.34 S

4.28-4.19 m

3.54 dd 94,81

2.45 dddd 15.2,12.3,5.6, 2.8
2.15-1.97 m

1.86 dddd 12.9, 9.6, 8.0, 3.3
1.72 dt 13.0, 3.5
1.69-1.51 m

1.48 S

1.25 td 13.9,2.8

0.98 S

0.88 S

0.02 S

13C NMR Spectroscopic Data

Table 2: 13C NMR (125 MHz, CDCls) data for a key intermediate in the synthesis of (-)-

Retigeranic Acid A.[1]
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Chemical Shift (6) ppm

149.2

122.8

81.5

68.9

44.3

34.4

29.9

29.8

25.9

25.8

18.2

16.9

-4.3

4.7

Infrared (IR) Spectroscopic Data

Table 3: IR (KBr) data for a key intermediate in the synthesis of (-)-Retigeranic Acid A.[1]
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Wavenumber (cm~?)

3384

2956

2857

1684

1653

1559

1506

1472

1375

1363

1257

1140

1106

1005

980

908

878

774

668

High-Resolution Mass Spectrometry (HRMS) Data

Table 4: HRMS (ESI-Q-TOF) data for a key intermediate in the synthesis of (-)-Retigeranic
Acid A.[1]
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lon Calculated m/z Found m/z

[M+Na]* 305.1907 305.1899

Experimental Protocols

The following are generalized experimental protocols for the acquisition of spectroscopic data,
based on standard practices in natural product characterization.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectra were recorded on a 500 MHz spectrometer.[1] Samples were
dissolved in deuterated chloroform (CDCIs), and chemical shifts are reported in parts per
million (ppm) relative to the residual solvent peak.[1] For *H NMR, coupling constants (J) are
reported in Hertz (Hz).[1]

Infrared (IR) Spectroscopy

IR spectra were recorded on a Fourier-transform infrared (FTIR) spectrometer using potassium
bromide (KBr) pellets.[1]

High-Resolution Mass Spectrometry (HRMS)

High-resolution mass spectra were obtained using an electrospray ionization-quadrupole-time
of flight (ESI-Q-TOF) mass spectrometer.[1]

Biological Activity and Potential Therapeutic
Pathways

While specific signaling pathway data for Retigeranic acid is not extensively documented,
related sesterterpenoids have shown interesting biological activities. For instance, a study on
gracilisoids, a class of plant sesterterpenoids, revealed their immunosuppressive effects on T-
cells.[2] This suggests a potential avenue of investigation for Retigeranic acid’'s mechanism of
action.

The following diagram illustrates a simplified logical workflow for investigating the potential
immunosuppressive activity of Retigeranic Acid A, based on the findings for related

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://s3-eu-west-1.amazonaws.com/ptemp-acs-86465354135/28414833/ol1c01633_si_001.pdf?X-Amz-Algorithm=AWS4-HMAC-SHA256&X-Amz-Credential=AKIA3OGA3B5WLSF3SLE4/20251217/eu-west-1/s3/aws4_request&X-Amz-Date=20251217T072629Z&X-Amz-Expires=86400&X-Amz-SignedHeaders=host&X-Amz-Signature=c532f3ebe377be549614add352b917280b643c66fee9b99860ce9a881ce33349
https://s3-eu-west-1.amazonaws.com/ptemp-acs-86465354135/28414833/ol1c01633_si_001.pdf?X-Amz-Algorithm=AWS4-HMAC-SHA256&X-Amz-Credential=AKIA3OGA3B5WLSF3SLE4/20251217/eu-west-1/s3/aws4_request&X-Amz-Date=20251217T072629Z&X-Amz-Expires=86400&X-Amz-SignedHeaders=host&X-Amz-Signature=c532f3ebe377be549614add352b917280b643c66fee9b99860ce9a881ce33349
https://s3-eu-west-1.amazonaws.com/ptemp-acs-86465354135/28414833/ol1c01633_si_001.pdf?X-Amz-Algorithm=AWS4-HMAC-SHA256&X-Amz-Credential=AKIA3OGA3B5WLSF3SLE4/20251217/eu-west-1/s3/aws4_request&X-Amz-Date=20251217T072629Z&X-Amz-Expires=86400&X-Amz-SignedHeaders=host&X-Amz-Signature=c532f3ebe377be549614add352b917280b643c66fee9b99860ce9a881ce33349
https://s3-eu-west-1.amazonaws.com/ptemp-acs-86465354135/28414833/ol1c01633_si_001.pdf?X-Amz-Algorithm=AWS4-HMAC-SHA256&X-Amz-Credential=AKIA3OGA3B5WLSF3SLE4/20251217/eu-west-1/s3/aws4_request&X-Amz-Date=20251217T072629Z&X-Amz-Expires=86400&X-Amz-SignedHeaders=host&X-Amz-Signature=c532f3ebe377be549614add352b917280b643c66fee9b99860ce9a881ce33349
https://s3-eu-west-1.amazonaws.com/ptemp-acs-86465354135/28414833/ol1c01633_si_001.pdf?X-Amz-Algorithm=AWS4-HMAC-SHA256&X-Amz-Credential=AKIA3OGA3B5WLSF3SLE4/20251217/eu-west-1/s3/aws4_request&X-Amz-Date=20251217T072629Z&X-Amz-Expires=86400&X-Amz-SignedHeaders=host&X-Amz-Signature=c532f3ebe377be549614add352b917280b643c66fee9b99860ce9a881ce33349
https://s3-eu-west-1.amazonaws.com/ptemp-acs-86465354135/28414833/ol1c01633_si_001.pdf?X-Amz-Algorithm=AWS4-HMAC-SHA256&X-Amz-Credential=AKIA3OGA3B5WLSF3SLE4/20251217/eu-west-1/s3/aws4_request&X-Amz-Date=20251217T072629Z&X-Amz-Expires=86400&X-Amz-SignedHeaders=host&X-Amz-Signature=c532f3ebe377be549614add352b917280b643c66fee9b99860ce9a881ce33349
https://www.benchchem.com/product/b12075431?utm_src=pdf-body
https://www.researchgate.net/publication/387537562_Total_synthesis_and_target_identification_of_marine_cyclopiane_diterpenes
https://www.benchchem.com/product/b12075431?utm_src=pdf-body
https://www.benchchem.com/product/b12075431?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12075431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing
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Caption: Logical workflow for investigating the immunosuppressive potential of Retigeranic
Acid A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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